Cas no 13417-49-7 (5,6-Dihydro-2H-pyran-3-carboxaldehyde)

5,6-Dihydro-2H-pyran-3-carboxaldehyde is a versatile heterocyclic aldehyde used as a key intermediate in organic synthesis. Its structure features a reactive formyl group attached to a partially saturated pyran ring, making it valuable for constructing complex molecules, particularly in pharmaceuticals and fine chemicals. The compound's stability and compatibility with various reaction conditions enhance its utility in cyclization, condensation, and functionalization reactions. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications. Suitable for use in academic and industrial research, this aldehyde is a practical choice for developing biologically active compounds and advanced materials.

5,6-Dihydro-2H-pyran-3-carboxaldehyde structure

13417-49-7 structure

Product Name:5,6-Dihydro-2H-pyran-3-carboxaldehyde

CAS No:13417-49-7

MF:C₆H₈O₂

MW:112.126522064209

MDL:MFCD08146636

CID:49225

PubChem ID:83423

Update Time:2025-06-07

5,6-Dihydro-2H-pyran-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 5,6-Dihydro-2H-pyran-3-carbaldehyde
- 5,6-dihydro-2H-Pyran-3-carboxaldehyde
- 3,6-dihydro-2H-pyran-5-carbaldehyde
- EINECS 236-515-4
- 2H-5,6-dihydropyran-3-carbaldehyde
- RKXCKEHBMLDWET-UHFFFAOYSA-N
- 3-formyl-5,6-dihydro-2H-pyran
- 5,6-dihydro-2h-pyran-3-aldehyde
- STK503345
- SBB018863
- RL01551
- AM803164
- 2H-Pyran-3-carboxaldehyde,5
- 13417-49-7
- SY031712
- 5,6-Dihydro-2H-pyran-3-carbaldehyde, AldrichCPR
- FT-0677838
- MFCD08146636
- CS-W005965
- AKOS000505588
- SCHEMBL1446770
- DS-16086
- BB 0260115
- J-516527
- A806745
- EN300-62690
- DTXSID10158581
- Z979787886
- NS00024330
- DB-012841
- 5,6-Dihydro-2H-pyran-3-carboxaldehyde
- MDL： MFCD08146636
- Inchi： 1S/C6H8O2/c7-4-6-2-1-3-8-5-6/h2,4H,1,3,5H2
- InChI Key： RKXCKEHBMLDWET-UHFFFAOYSA-N
- SMILES： O1CC(C=O)=CCC1

Computed Properties

Exact Mass: 112.05200
Monoisotopic Mass: 112.052
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 0

Experimental Properties

Density: 1.175
Boiling Point: 201.9℃ at 760 mmHg
Flash Point: 86.6°C
Refractive Index: 1.56
PSA: 26.30000
LogP: 0.53200

5,6-Dihydro-2H-pyran-3-carboxaldehyde Security Information

Signal Word：Warning
Hazard Statement： H319
Warning Statement： P305+P351+P338
HazardClass：IRRITANT
Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD101688)

5,6-Dihydro-2H-pyran-3-carboxaldehyde Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-Dihydro-2H-pyran-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OQ150-200mg	5,6-Dihydro-2H-pyran-3-carboxaldehyde	13417-49-7	95%	200mg	438.0CNY	2021-07-12
TRC	D453330-1g	5,6-Dihydro-2H-pyran-3-carboxaldehyde	13417-49-7		1g	$ 170.00	2022-06-05
TRC	D453330-10g	5,6-Dihydro-2H-pyran-3-carboxaldehyde	13417-49-7		10g	$ 1360.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OQ150-5g	5,6-Dihydro-2H-pyran-3-carboxaldehyde	13417-49-7	95%	5g	5708CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OQ150-1g	5,6-Dihydro-2H-pyran-3-carboxaldehyde	13417-49-7	95%	1g	1428.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OQ150-250mg	5,6-Dihydro-2H-pyran-3-carboxaldehyde	13417-49-7	95%	250mg	658CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OQ150-50mg	5,6-Dihydro-2H-pyran-3-carboxaldehyde	13417-49-7	95%	50mg	173.0CNY	2021-07-12
Chemenu	CM182072-1g	5,6-Dihydro-2H-pyran-3-carbaldehyde	13417-49-7	95%	1g	$163	2021-08-05
Chemenu	CM182072-5g	5,6-Dihydro-2H-pyran-3-carbaldehyde	13417-49-7	95%	5g	$486	2021-08-05
Chemenu	CM182072-10g	5,6-Dihydro-2H-pyran-3-carbaldehyde	13417-49-7	95%	10g	$823	2021-08-05

5,6-Dihydro-2H-pyran-3-carboxaldehyde Production Method

5,6-Dihydro-2H-pyran-3-carboxaldehyde Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:13417-49-7)5,6-dihydro-2H-pyran-3-carbaldehyde

Order Number:sfd22044

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

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